Cas no 1361606-23-6 (2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361606-23-6
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4919914
• Update Time: 2025-06-11

2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-7-2-1-6(10(14)11(7)15)5-3-8(12(16,17)18)19-9(20)4-5/h1-4H,(H,19,20)
• InChI Key： YRNQNIPGYOSCSO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC(NC(C(F)(F)F)=C1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 475
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

Research Briefing on 2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS: 1361606-23-6)

The compound 2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS: 1361606-23-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, including a trichlorophenyl group and a trifluoromethyl substituent, exhibits promising biological activities. Recent studies have focused on its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents targeting various diseases.

Recent research has elucidated the synthetic pathways for 2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine, highlighting its efficient production through multi-step organic synthesis. Key steps involve the condensation of appropriately substituted pyridine derivatives with trichlorophenyl precursors, followed by selective functionalization to introduce the hydroxy and trifluoromethyl groups. Advances in catalytic methods have improved yields and reduced environmental impact, making this compound more accessible for further study.

In vitro and in vivo studies have demonstrated the compound's potential as a bioactive molecule. Preliminary screenings indicate inhibitory effects on specific enzymatic targets, such as kinases and proteases, which are implicated in cancer and inflammatory diseases. The presence of the trichlorophenyl moiety enhances binding affinity to hydrophobic pockets in target proteins, while the trifluoromethyl group contributes to metabolic stability and bioavailability. These properties make it a promising candidate for lead optimization in drug development programs.

Structural-activity relationship (SAR) studies have further explored modifications to the core structure of 2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine to enhance its pharmacological profile. Researchers have investigated the effects of varying the positions and nature of substituents on the pyridine ring, leading to derivatives with improved potency and selectivity. Computational modeling and X-ray crystallography have provided insights into the binding modes of these derivatives, facilitating rational drug design.

Despite its potential, challenges remain in the development of 2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine as a therapeutic agent. Issues such as solubility, toxicity, and off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 2-Hydroxy-4-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and demonstrated bioactivity warrant continued investigation. Future research should focus on refining its properties, expanding its therapeutic applications, and exploring its mechanism of action in greater detail. The ongoing advancements in this area hold significant promise for the development of next-generation pharmaceuticals.